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Compound of Interest

Compound Name: JNJ-55511118

Cat. No.: B15575977

JNJ-55511118 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information and guidance for the effective use of INJ-55511118 in
experimental settings.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for dissolving JNJ-555111187

Al: JNJ-55511118 is soluble in dimethyl sulfoxide (DMSO) and ethanol. For most in vitro
applications, anhydrous DMSO is the recommended solvent for preparing stock solutions.

Q2: What is the maximum solubility of INJ-55511118 in DMSQO?

A2: JNJ-55511118 is soluble in DMSO up to 100 mM.

Q3: How should I store the solid compound and DMSO stock solutions of JNJ-555111187
AS:

e Solid Form: For long-term stability, the solid compound should be stored at +4°C.

e DMSO Stock Solutions: It is highly recommended to store DMSO stock solutions at -20°C or
-80°C for long-term use.[1] Prepare aliquots of the stock solution to avoid repeated freeze-
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thaw cycles. While some suppliers may ship the compound at room temperature, suggesting
short-term stability, long-term storage at room temperature is not advised due to the potential
for degradation.[1]

Q4: Is INJ-55511118 stable in DMSO at room temperature?

A4: While specific quantitative data on the long-term stability of JNJ-55511118 in DMSO at
room temperature is not publicly available, general best practices for small molecule inhibitors
recommend avoiding prolonged storage of DMSO stock solutions at room temperature.[2]
DMSO is hygroscopic and can absorb water, which may accelerate compound degradation. For
optimal results and to ensure the integrity of your experiments, it is best to prepare fresh
dilutions from a frozen stock solution before each experiment or to store working solutions at
4°C for a very limited time.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

- Decrease the final
concentration of JNJ-
55511118 in the aqueous
buffer. - First, make serial
dilutions of your DMSO stock

Precipitation of JINJ-55511118 The aqueous solubility of the in DMSO before the final
upon dilution in aqueous compound has been dilution into the aqueous
buffer. exceeded. medium. - Ensure the final

DMSO concentration in your
assay is as low as possible
(typically <0.5%) and that a

vehicle control is included.[1]

[2]

- Prepare a fresh stock solution
from solid compound. - Ensure
proper storage of stock
. ) solutions (aliquoted, at -20°C
Inconsistent or unexpected Degradation of JNJ-55511118 )
) . or -80°C, protected from light
experimental results. stock solution. )
and moisture). - Perform a
quality control check of the
compound if degradation is

suspected.

- Ensure you are using
anhydrous DMSO. - Gently
warm the solution (e.g., to

Difficulty dissolving the solid Impurities or hydration of the ]
37°C) and vortex to aid

compound. solid. ) )
dissolution. - If the problem

persists, contact the supplier

for a quality check.

Data Presentation

Solubility of JINJ-55511118
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Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO 100 32.87
Ethanol 100 32.87

Data sourced from multiple suppliers.

Chemical and Physical Properties

Property Value
Molecular Weight 328.67
Formula C14HsCIF3N20:2
Purity >98% (HPLC)
CAS Number 2036081-86-2

Data sourced from multiple suppliers.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Acclimatization: Allow the vial of solid JNJ-55511118 to equilibrate to room temperature
before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of INJ-55511118 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.32867
mg of the compound.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For the
example above, add 100 pL of DMSO.

 Solubilization: Vortex the solution thoroughly until the compound is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.
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o Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-20°C or -80°C.

Protocol 2: General Workflow for In Vitro Cell-Based Assays

Thaw Stock Solution: Thaw an aliquot of the JNJ-55511118 DMSO stock solution at room
temperature.

e Prepare Intermediate Dilutions: If necessary, perform serial dilutions of the stock solution in
DMSO to achieve the desired intermediate concentrations.

e Prepare Final Working Solution: Dilute the DMSO solution of INJ-55511118 into the final
agueous assay buffer or cell culture medium. Ensure the final concentration of DMSO is low
(typically below 0.5%) to avoid solvent-induced toxicity or off-target effects.[1][2]

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

experimental samples.

» Application: Add the final working solution and the vehicle control to the experimental system
(e.g., cell cultures) and proceed with the assay.

Visualizations

Signaling Pathway of JNJ-55511118 Action
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Caption: Mechanism of action of JINJ-55511118.

Experimental Workflow for DMSO Stock Solution Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JNJ-55511118 stability in DMSO at room temperature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575977#jnj-55511118-stability-in-dmso-at-room-
temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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